(2S)-1-Benzyl 2-methyl 4-hydroxypiperidine-1,2-dicarboxylate

• IUPAC Name: 1-O-benzyl 2-O-methyl (2S)-4-hydroxypiperidine-1,2-dicarboxylate
• InChI: InChI=1S/C15H19NO5/c1-20-14(18)13-9-12(17)7-8-16(13)15(19)21-10-11-5-3-2-4-6-11/h2-6,12-13,17H,7-10H2,1H3/t12?,13-/m0/s1
• InChI Key: UZYUNWAMEQIRQH-ABLWVSNPSA-N
• Canonical SMILES: COC(=O)C1CC(CCN1C(=O)OCC2=CC=CC=C2)O
• Isomeric SMILES: COC(=O)[C@@H]1CC(CCN1C(=O)OCC2=CC=CC=C2)O
• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol

Description

“(2S)-1-Benzyl 2-methyl 4-hydroxypiperidine-1,2-dicarboxylate” is a chemical compound. It is used for research and development purposes.

Scientific Research Applications

Applications in DNA Binding and Drug Design

Compounds like Hoechst 33258, which possess structural similarities to piperidine derivatives, have been widely used in biological research due to their ability to bind specifically to the minor groove of DNA. This binding specificity is crucial for designing drugs that target DNA or require DNA interactions to exert their effects. Such compounds can be employed as starting points for rational drug design, especially in cancer therapy, where DNA interaction is a common target mechanism (Issar & Kakkar, 2013).

Enzymatic and Biomimetic Studies

The study of enzyme-catalyzed reactions and their biomimetic models is another area where similar compounds find application. For example, research on Dopamine β-Hydroxylase (DBH) and its biomimetic models with substrates like 2-aminoindane showcases the potential of such compounds in understanding the stereochemistry of O-atom transfer reactions. These insights are valuable for the development of new pharmaceuticals and the study of biochemical pathways (Blain et al., 2002).

Antioxidant Properties

Compounds structurally related to piperidine derivatives have been explored for their antioxidant properties. For instance, chromones (1-benzopyran-4-ones) and their derivatives, which include functionalities similar to piperidine derivatives, exhibit significant radical scavenging activities. These properties make them promising candidates for treating diseases caused by oxidative stress and free radical damage (Yadav et al., 2014).

Pharmacological Applications

The chemical characteristics of piperidine derivatives enable them to serve as bioactive precursors in the synthesis of pharmacologically active compounds. These derivatives have shown a range of activities, including antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. Their versatility as synthetic substrates underscores their potential in drug development and the search for new therapeutic agents (Farooq & Ngaini, 2019).

Safety and Hazards

This compound is intended for research and development use only. It is not recommended for medicinal, household, or other uses.